Cas no 1353975-25-3 (2-((1-Methylpyrrolidin-3-yl)oxy)ethanol)

• Product Name: 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol
• CAS No: 1353975-25-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD21092274
• CID: 1031780
• Update Time: 2025-06-09

2-((1-Methylpyrrolidin-3-yl)oxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol
• 2-(1-methylpyrrolidin-3-yloxy)-ethanol
• 2-(1-Methyl-pyrrolidin-3-yloxy)-ethanol
• AK118701
• AM94007
• KB-13729
• KB-219861

• MDL： MFCD21092274
• Inchi： 1S/C7H15NO2/c1-8-3-2-7(6-8)10-5-4-9/h7,9H,2-6H2,1H3
• InChI Key： ZBOSCNBSDOAWNN-UHFFFAOYSA-N
• SMILES： O(CCO)C1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol

2-((1-Methylpyrrolidin-3-yl)oxy)ethanol: A Comprehensive Overview

2-((1-Methylpyrrolidin-3-yl)oxy)ethanol, also known by its CAS number 1353975-25-3, is a versatile organic compound with significant applications in various fields. This compound, belonging to the class of alcohols, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemistry.

The structure of 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol consists of a pyrrolidine ring substituted with a methyl group at position 1 and an ethoxy group at position 3. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The ethoxy group facilitates hydrogen bonding, enhancing its solubility in polar solvents, while the pyrrolidine ring contributes to its stability and resistance to certain chemical reactions.

Recent studies have explored the synthesis of 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol through various routes, including nucleophilic substitution and catalytic hydrogenation. These methods have improved the efficiency and scalability of production, making it more accessible for industrial applications. Researchers have also investigated the stereochemistry of the compound, revealing that the configuration at the chiral center significantly influences its reactivity and biological activity.

In the pharmaceutical industry, 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol has shown promise as an intermediate in drug synthesis. Its ability to form stable ether linkages makes it valuable in constructing complex molecules with specific pharmacokinetic profiles. For instance, recent research has demonstrated its use in developing bioisosteres for existing drugs, enhancing their efficacy and reducing side effects.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to penetrate plant tissues efficiently makes it a valuable additive in agricultural formulations. Studies have also explored its role as a solvent in specialty chemicals, where its unique balance of polarity and viscosity is advantageous.

The environmental impact of 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol has been a focus of recent research. Assessments indicate that it degrades relatively quickly under aerobic conditions, minimizing its persistence in the environment. However, further studies are required to fully understand its long-term ecological effects and ensure sustainable practices in its production and use.

In conclusion, 2-((1-Methylpyrrolidin-3-yl)oxy)ethanol (CAS No. 1353975-25-3) is a multifaceted compound with expanding applications across various industries. Its chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.